Cas no 58042-04-9 (Benzene, 2,4-dichloro-1-[[4-(chloromethyl)-2-nitrophenoxy]methyl]-)

• Product Name: Benzene, 2,4-dichloro-1-[[4-(chloromethyl)-2-nitrophenoxy]methyl]-
• CAS No: 58042-04-9
• MF: C₁₄H₁₀Cl₃NO₃
• MW: 346.593101024628
• CID: 343280
• PubChem ID: 21481670
• Update Time: 2025-04-19

Benzene, 2,4-dichloro-1-[[4-(chloromethyl)-2-nitrophenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,4-dichloro-1-[[4-(chloromethyl)-2-nitrophenoxy]methyl]-
• 4-(chloromethyl)-1-[(2,4-dichlorophenyl)methoxy]-2-nitrobenzene
• 2,4-Dichloro-1-{[4-(chloromethyl)-2-nitrophenoxy]methyl}benzene
• ZMGYIZFGLCABTD-UHFFFAOYSA-N
• SCHEMBL11702333
• DTXSID10614490
• (4-chloromethyl-2-nitrophenyl)-(2,4-dichlorobenzyl)-ether
• 58042-04-9

• Inchi： 1S/C14H10Cl3NO3/c15-7-9-1-4-14(13(5-9)18(19)20)21-8-10-2-3-11(16)6-12(10)17/h1-6H,7-8H2
• InChI Key： ZMGYIZFGLCABTD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1C=CC(CCl)=CC=1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 344.9728
• Monoisotopic Mass: 344.972626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37